Cas no 70786-82-2 (Pentanoic acid, 4-chloro-, ethyl ester)
70786-82-2 structure
Product Name:Pentanoic acid, 4-chloro-, ethyl ester
CAS No:70786-82-2
MF:C7H13ClO2
MW:164.629921674728
CID:546686
Update Time:2024-03-06
Pentanoic acid, 4-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 4-chloro-, ethyl ester
- ethyl 4-chloropentanoate
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- Inchi: 1S/C7H13ClO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3
- InChI Key: OJAYUEGXOWQYTB-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CCC(Cl)C
Computed Properties
- Exact Mass: 164.06049
Experimental Properties
- Density: 1.0393
- Boiling Point: 231.51°C (rough estimate)
- Refractive Index: 1.4310 (estimate)
- PSA: 26.3
Pentanoic acid, 4-chloro-, ethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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